Cas no 470-69-9 (1-Kestose)

• Product Name: 1-Kestose
• CAS No: 470-69-9
• MF: C₁₈H₃₂O₁₆
• MW: 504.4371
• MDL: MFCD16660341
• CID: 329290
• PubChem ID: 87571965
• Update Time: 2024-10-29

1-Kestose Chemical and Physical Properties

Names and Identifiers

• 1-Kestose
• 1-Kestotriose
• 1-Ketose
• Kestose
• kestotriose
• 1F-Fructosylsucrose
• GF 2
• Morinda officinalis How Extract
• 1F-beta-D-Fructosylsucrose
• beta-D-fructofuranosyl-(2->1)-beta-D-fructofuranosyl alpha-D-glucopyranoside
• DQR
• ALPHA-D-FRUCTOFURANOSYL-ALPHA-D-FRUCTOFURANOSYL-ALPHA-D-GLUCOPYRANOSIDE
• O-beta-D-fructofuranosyl-(2->1)-O-beta-D-fructofuranosyl-(2->1)-alpha-D-glucopyranoside
• 02LN7O412C
• 2aez
• O-D-Fructosylsucrose
• O-KTR
• Sucrose, O-D-fructosyl-
• 1(F)-beta-D-fructosylsucrose
• 1-Kestose, an
• NS00073956
• 1-FRUCTOSYLSUCROSE
• 12505-31-6
• AKOS037515274
• AS-56121
• alpha-D-Glucopyranoside, beta-D-fructofuranosyl, mono-D-fructofuranoside
• beta-D-Fruf-(2->1)-beta-D-Fruf-(2->1)-alpha-D-Glup
• K0032
• C03661
• A872211
• (2R,3R,4S,5S,6R)-2-{[(2S,3S,4S,5R)-2-({[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• GF2
• Q27102129
• SCHEMBL21351379
• WURCS=2.0/2,3,2/[a2122h-1a_1-5][ha122h-2b_2-5]/1-2-2/a1-b2_b1-c2
• .ALPHA.-D-GLUCOPYRANOSIDE, O-.BETA.-D-FRUCTOFURANOSYL-(2->1)-.BETA.-D-FRUCTOFURANOSYL
• CCG-269723
• EINECS 207-429-4
• HY-N2579
• PD087928
• UNII-02LN7O412C
• AC-35097
• O-beta-D-Fructofuranosyl-(2.1)-beta-D-fructofuranosyl-alpha-D-glucopyranoside
• (2R,3R,4S,5S,6R)-2-(((2S,3S,4S,5R)-2-((((2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-2-yl)oxy)methyl)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• s9109
• 470-69-9
• [beta-D-Fru-(2->1)]2-alpha-D-Glup
• W-202825
• 1F-.BETA.-D-FRUCTOSYLSUCROSE
• GF-2
• J196.187J
• 1-Kestose, analytical standard
• GLUCOPYRANOSIDE, O-.BETA.-D-FRUCTOFURANOSYL-(2->1)-.BETA.-D-FRUCTOFURANOSYL, .ALPHA.-D-
• (2R,3R,4S,5S,6R)-2-[(2S,3S,4S,5R)-2-[[(2R,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• beta-D-Fru-(2->1)-beta-D-Fru-(2->1)-alpha-D-Glup
• CHEBI:16885
• 1F-(beta-D-fructofuranosyl)sucrose
• Kestose, 1-
• CS-0022917
• 1-Kestose?
• DA-49177
• VAWYEUIPHLMNNF-OESPXIITSA-N

• MDL： MFCD16660341
• Inchi： 1S/C18H32O16/c19-1-6-9(23)12(26)13(27)16(31-6)34-18(15(29)11(25)8(3-21)33-18)5-30-17(4-22)14(28)10(24)7(2-20)32-17/h6-16,19-29H,1-5H2/t6-,7-,8-,9-,10-,11-,12+,13-,14+,15+,16-,17-,18+/m1/s1
• InChI Key： VAWYEUIPHLMNNF-OESPXIITSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]1(C([H])([H])O[C@@]1(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 518.18500
• Monoisotopic Mass: 504.16903493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.5
• Topological Polar Surface Area: 269
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 504.4

Experimental Properties

• Color/Form: Powder
• Density: 1.82±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-201 ºC (methanol )
• Boiling Point: 902.9±65.0 °C at 760 mmHg
• Flash Point: 499.9±34.3 °C
• Refractive Index: 1.679
• Solubility: Soluble (130 g/l) (25 º C),
• PSA: 257.68000
• LogP: -6.22050
• Solubility: Not determined

1-Kestose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Storage Condition：-20°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides
• Oligose